3-[1-(1,3-Benzodioxol-5-ylmethyl)-2,5-dioxo-4-imidazolidinyl]-N-(2,3,4,9-tetrahydro-1H-carbazol-1-YL)propanamide

• Molecular Formula: C26H26N4O5
• Molecular Weight: 474.5 g/mol
• IUPAC Name: 3-[1-(1,3-benzodioxol-5-ylmethyl)-2,5-dioxoimidazolidin-4-yl]-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)propanamide
• InChI: InChI=1S/C26H26N4O5/c31-23(27-19-7-3-5-17-16-4-1-2-6-18(16)28-24(17)19)11-9-20-25(32)30(26(33)29-20)13-15-8-10-21-22(12-15)35-14-34-21/h1-2,4,6,8,10,12,19-20,28H,3,5,7,9,11,13-14H2,(H,27,31)(H,29,33)
• InChI Key: XWEMVKCKRGTAQI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)C3=CC=CC=C3N2)NC(=O)CCC4C(=O)N(C(=O)N4)CC5=CC6=C(C=C5)OCO6

Description

3-[1-(1,3-Benzodioxol-5-ylmethyl)-2,5-dioxo-4-imidazolidinyl]-N-(2,3,4,9-tetrahydro-1H-carbazol-1-YL)propanamide is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

The synthesis of 3-[1-(1,3-Benzodioxol-5-ylmethyl)-2,5-dioxo-4-imidazolidinyl]-N-(2,3,4,9-tetrahydro-1H-carbazol-1-YL)propanamide involves multiple steps, typically starting with the preparation of the benzodioxole and imidazolidinyl intermediates. The reaction conditions often include the use of catalysts and specific solvents to facilitate the formation of the desired product. Industrial production methods may involve optimizing these reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The benzodioxole moiety can be oxidized under specific conditions, leading to the formation of different oxidation products.

Reduction: The imidazolidinyl group can be reduced using common reducing agents, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups on the benzodioxole or imidazolidinyl moieties are replaced with other groups. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-[1-(1,3-Benzodioxol-5-ylmethyl)-2,5-dioxo-4-imidazolidinyl]-N-(2,3,4,9-tetrahydro-1H-carbazol-1-YL)propanamide has several scientific research applications:

Chemistry: It is studied for its unique chemical properties and potential as a building block for synthesizing other complex molecules.

Biology: The compound’s interactions with biological systems are of interest, particularly its potential as a bioactive molecule.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its anticancer properties and ability to modulate biological pathways.

Industry: The compound’s unique structure makes it a candidate for various industrial applications, including the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[1-(1,3-Benzodioxol-5-ylmethyl)-2,5-dioxo-4-imidazolidinyl]-N-(2,3,4,9-tetrahydro-1H-carbazol-1-YL)propanamide involves its interaction with specific molecular targets and pathways. The benzodioxole moiety may interact with enzymes or receptors, modulating their activity. The imidazolidinyl group can form hydrogen bonds with biological molecules, influencing their function. The compound’s overall structure allows it to engage in multiple interactions, leading to its observed biological effects.

Comparison with Similar Compounds

When compared to similar compounds, 3-[1-(1,3-Benzodioxol-5-ylmethyl)-2,5-dioxo-4-imidazolidinyl]-N-(2,3,4,9-tetrahydro-1H-carbazol-1-YL)propanamide stands out due to its unique combination of functional groups. Similar compounds include:

• 3-(1,3-Benzodioxol-5-yl)-2-methylpropanoic acid
• 4-[(1,3-Benzodioxol-5-ylmethyl)amino]benzoic acid
• 3-(1,3-Benzodioxol-5-yl)-1-phenyl-2-propen-1-one These compounds share some structural similarities but differ in their specific functional groups and overall molecular architecture, leading to different chemical and biological properties.